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Compound of Interest

Compound Name: 4-Tert-octylphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties of 4-tert-octylphenol
(CAS 140-66-9), a compound of significant interest due to its widespread industrial applications
and its classification as an endocrine-disrupting chemical. This document synthesizes critical
data on its physicochemical properties, toxicological profile, and environmental fate, presented
in a clear and accessible format to support research and development activities.

Core Properties of 4-tert-Octylphenol

4-tert-Octylphenol, systematically named 4-(1,1,3,3-tetramethylbutyl)phenol, is a high-
production-volume chemical.[1] It primarily serves as an intermediate in the manufacturing of
phenolic resins, which are extensively used in the rubber industry for tires.[1] Other
applications include its use in the production of surfactants, printing inks, and electrical
insulation varnishes.[1][2]

Physicochemical Data

The physical and chemical properties of 4-tert-octylphenol are crucial for understanding its
environmental transport, bioavailability, and potential for human exposure. A summary of these
key parameters is provided below.
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Property Value Reference
Molecular Formula C14H220 [3]
Molecular Weight 206.32 g/mol

Appearance White flake solid

Melting Point 79-82 °C

Boiling Point 280-283 °C

Vapor Pressure

0.21 Pa at 20°C

Water Solubility

19 mg/L at 22°C

Log Octanol-Water Partition

- 4.12
Coefficient (Log Kow)
Flash Point 132 -148.3°C
Density 0.912 g/cm?3

Toxicological Profile

4-tert-Octylphenol is recognized as an endocrine disruptor with estrogenic activity. It can bind
to estrogen receptors, potentially leading to adverse effects on the reproductive system.
Studies have indicated that exposure can result in reduced testicular size and sperm
production in rats. Furthermore, it has been shown to induce apoptosis in neuronal progenitor
cells and disrupt brain development in mice.

Toxicological

. Value Species Reference
Endpoint
Oral LD50 >2000 mg/kg b.w. Rat
Oral LD50 3210 mg/kg Mouse
Estrogen receptor
Endocrine Activity agonist, Androgen In vitro
receptor antagonist
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Environmental Fate and Biodegradation

4-tert-Octylphenol is not readily biodegradable, although it is considered to be inherently
biodegradable. Its persistence in the environment is a concern, as it has been detected in
various environmental compartments, including surface waters and indoor air. Hydrolysis and
photolysis are considered negligible removal processes in aquatic environments. However,
biodegradation can occur under both aerobic and anaerobic conditions, with the aerobic
degradation rate being significantly higher. Certain degradation products of 4-tert-octylphenol
may be more toxic than the parent compound.

Experimental Protocols
Determination of 4-tert-Octylphenol in Urine by LC-
MS/MS

This method allows for the selective detection of 4-tert-octylphenol in urine samples.

Methodology:

Sample Preparation: Labeled internal standards (*3Ce-4-tert-octylphenol) are added to the
urine samples.

e Enzymatic Hydrolysis: The samples undergo enzymatic hydrolysis to release the analyte
from its conjugated forms.

e Solid Phase Extraction (SPE): Online SPE is used for sample clean-up and concentration.
 Liquid Chromatography (LC): The analyte is separated using liquid chromatography.

e Mass Spectrometry (MS/MS): Detection and quantification are performed using tandem
mass spectrometry. A limit of quantification of 2 pug/L can be achieved with this method.

Determination of 4-tert-Octylphenol in Surface Water by
HPLC-FLD

This protocol outlines a method for quantifying 4-tert-octylphenol in surface water samples.

Methodology:
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 Liquid-Liquid Extraction: Target analytes are extracted from water samples using
dichloromethane at a pH of 3.0-3.5.

o HPLC-FLD Analysis: The organic extract is analyzed by High-Performance Liquid
Chromatography with Fluorescence Detection (HPLC-FLD).

[e]

Column: Zorbax Eclipse XDB C8 column.

o

Elution: Isocratic elution with a mobile phase of acetonitrile/water (65:35).
o Flow Rate: 1.0 mL/min.
o Column Temperature: 40°C.
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Caption: Production and major uses of 4-tert-octylphenol.

Experimental Workflow for Water Analysis
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Caption: Workflow for analyzing 4-tert-octylphenol in water.

Endocrine Disruption Signhaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

2. China Para-tert-octyl-phenolA A CAS No. 140-66-9 Manufacturer and Supplier | Hexie
[hexiechem.com]

3. 4-Tert-octylphenol | C14H220 | CID 8814 - PubChem [pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [4-tert-Octylphenol (CAS 140-66-9): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029142#4-tert-octylphenol-cas-number-140-66-9-
properties]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b029142?utm_src=pdf-body-img
https://www.benchchem.com/product/b029142?utm_src=pdf-custom-synthesis
https://assets.publishing.service.gov.uk/media/5a7c78c6e5274a559005a192/scho0405biyz-e-e.pdf
https://www.hexiechem.com/para-tert-octyl-phenol-product/
https://www.hexiechem.com/para-tert-octyl-phenol-product/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Tert-octylphenol
https://www.benchchem.com/product/b029142#4-tert-octylphenol-cas-number-140-66-9-properties
https://www.benchchem.com/product/b029142#4-tert-octylphenol-cas-number-140-66-9-properties
https://www.benchchem.com/product/b029142#4-tert-octylphenol-cas-number-140-66-9-properties
https://www.benchchem.com/product/b029142#4-tert-octylphenol-cas-number-140-66-9-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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